N-(2-(4-acetamidobenzamido)ethyl)-9H-xanthene-9-carboxamide

• IUPAC Name: N-[2-[(4-acetamidobenzoyl)amino]ethyl]-9H-xanthene-9-carboxamide
• InChI: InChI=1S/C25H23N3O4/c1-16(29)28-18-12-10-17(11-13-18)24(30)26-14-15-27-25(31)23-19-6-2-4-8-21(19)32-22-9-5-3-7-20(22)23/h2-13,23H,14-15H2,1H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key: ALIRERFLCPPPLG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)NCCNC(=O)C2C3=CC=CC=C3OC4=CC=CC=C24
• Molecular Formula: C25H23N3O4
• Molecular Weight: 429.5 g/mol
• CAS No.: 1021137-10-9

Description

N-(2-(4-acetamidobenzamido)ethyl)-9H-xanthene-9-carboxamide, also known as XNT, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. XNT belongs to the class of xanthene derivatives and has been found to have various biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

Research into the synthesis of xanthene derivatives, including compounds related to "N-(2-(4-acetamidobenzamido)ethyl)-9H-xanthene-9-carboxamide," has revealed efficient methods for creating these complex structures. For example, Prashad et al. (2004) developed an efficient synthesis for 9H-xanthene-9-carboxaldehyde derivatives through a novel two-carbon homologation process, using N-vinylacetamides or ethyl vinyl ether as acetaldehyde anion equivalents. This method showcases a versatile approach to constructing xanthene frameworks, which could be applied to the synthesis of this compound and similar compounds (Prashad, Lu, & Repic, 2004).

Materials Science Applications

Polyamides containing xanthene units have attracted attention for their exceptional properties, including high thermal stability and solubility in polar solvents. Guo et al. (2015) synthesized new organosoluble and optically transparent polyamides incorporating xanthene units and methyl pendant groups. These materials demonstrated high glass transition temperatures and considerable mechanical strength, suggesting their potential for advanced applications in materials science, where the properties of the xanthene core could contribute to the performance of the polymers (Guo, Sheng, Sang, Huang, & Liu, 2015).

Biological Activity Insights

Xanthene derivatives have been explored for various biological activities, including anti-inflammatory and antitumor effects. Research into the structure-activity relationships of these compounds provides insights into their potential therapeutic applications. For instance, compounds structurally related to this compound have been investigated for their gastric antisecretory activity, demonstrating the diverse biological potential of xanthene derivatives (Bender, Perchonock, Groves, Smith, Stringer, Sneed, Schlosser, Hostelley, Hwang, Eby, Konicki, Lavanchy, Wilson, & Loev, 1983).